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Cat. No.: B1607718

Comparative Analysis of Metal Extractants:
Evaluating Selectivity for Precious Metals
Foreword

This guide provides a comparative analysis of the selectivity of organophosphorus extractants
for precious metals over base metals, with a focus on the performance of Bis(2-ethylhexyl)
phosphoric acid (D2EHPA). Initial research to compile a similar profile for Bis(2-ethylhexyl)
dithiodiacetate did not yield sufficient quantitative experimental data from available public
sources. However, the extensive research on D2EHPA provides a robust framework for
understanding the principles of selective metal extraction. This guide is intended for
researchers and professionals in hydrometallurgy and materials recovery.

Introduction to Selective Extraction

Solvent extraction is a critical technology in hydrometallurgy for separating and purifying
metals. The selectivity of an extractant—its ability to bond with a target metal ion over others in
a solution—is a key performance indicator. This is particularly important in recycling and ore
processing, where valuable precious metals must be separated from a matrix of less valuable
base metals. Sulfur-containing organic molecules are known to exhibit high affinity for precious
metals.[1]

This guide focuses on D2EHPA, a widely studied organophosphorus extractant, to illustrate the
principles of selectivity. We will compare its performance in extracting a representative precious
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metal, gold (Au), against common base metals like copper (Cu) and iron (Fe).

Comparative Performance of D2EHPA in Metal
Extraction

D2EHPA has demonstrated high efficiency in extracting a variety of metals, with selectivity
being highly dependent on the agueous phase conditions, particularly pH and the presence of
complexing agents.

Gold (Au) Extraction with D2EHPA

D2EHPA has been shown to be an effective extractant for gold, particularly from acidic
solutions. In one study, gold was quantitatively extracted from 7-8 M hydrochloric acid (HCI)
solutions.[2] Another study demonstrated a 91.5% extraction of gold from a thiourea solution at
a pH of 1.[3] A synergistic system using D2EHPA mixed with isodecanol achieved an even
higher extraction efficiency of 94.6% at a pH of 2.5.[3]

Base Metal Extraction with D2EHPA

D2EHPA is also widely used for the extraction of base metals, and its efficiency is highly pH-
dependent.

o Copper (Cu): The extraction of copper(ll) with D2EHPA is significantly influenced by the pH
of the solution and the nature of the solvent (diluent) used.[4][5][6] Studies have shown that
copper extraction is quantitative in neutral to slightly acidic conditions (pH around 5.7).[7]

e Iron (Fe): D2EHPA is highly effective for the extraction of iron(lll). In one instance, a 98.1%
removal of Fe(lll) was achieved from a solution.[8]

o Cobalt (Co) and Nickel (Ni): The extraction of these metals is also pH-dependent, with
extraction efficiencies increasing with higher pH values.[7][9]

e Manganese (Mn): D2EHPA shows good selectivity for Mn(ll) under acidic conditions (pH of
3).[10]

Quantitative Data Summary
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The following table summarizes the extraction performance of D2EHPA for gold and selected
base metals under various experimental conditions.

Extraction
Extractant Aqueous .
Metal lon . pH Efficiency Reference
System Medium
(%)
D2EHPA on o
Gold (Au) - 7-8 M HCI - Quantitative [2]
silica gel
Thiourea
Gold (Au) D2EHPA _ 1 91.5 [3]
solution
D2EHPA- Thiourea
Gold (Au) _ _ 25 94.6 [3]
isodecanol solution
D2EHPAin n-  Acetate
Copper (Cu) 571 93 [7]
heptane buffer
Cyanex 572
Iron (Fe) (a D2EHPA - - 98.1 [8]
derivative)
Manganese Citrate leach High
D2EHPA _ 3 _ [10]
(Mn) solution Separation
) ) D2EHPAin n-  Acetate
Nickel (Ni) 5.71 83 [7]
heptane buffer
D2EHPA in >04.79
Cobalt (Co) - >4 9]
kerosene (transport)

Selectivity Analysis

The data indicates that D2ZEHPA's selectivity for gold over base metals can be manipulated by
controlling the acidity of the aqueous phase. Gold can be extracted with high efficiency from
highly acidic solutions (e.g., 7-8 M HCl or at pH 1-2.5). In contrast, the extraction of many base
metals like copper, nickel, and cobalt is more favorable at higher pH values (less acidic
conditions). This difference in optimal pH for extraction forms the basis for the selective
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separation of gold from these base metals. For instance, by maintaining a low pH, gold can be

selectively extracted while leaving the base metals in the aqueous phase.

Experimental Protocols

Below are generalized methodologies for the solvent extraction of metals using D2EHPA,

based on the cited literature.

General Solvent Extraction Protocol

Aqueous Phase Preparation: A stock solution of the metal salt (e.g., gold chloride for Au,
copper sulfate for Cu) is prepared in a suitable acidic medium (e.g., HCI, H2SOa4). The pH of
the solution is adjusted to the desired value using acid or base.

Organic Phase Preparation: The extractant, D2EHPA, is dissolved in a suitable organic
solvent (diluent) such as kerosene, toluene, or n-heptane to the desired concentration.

Extraction: Equal volumes of the agueous and organic phases are mixed in a separatory
funnel. The mixture is agitated for a specific duration (e.g., 30 minutes) to allow the
extraction to reach equilibrium.

Phase Separation: The mixture is allowed to stand until the two phases (aqueous and
organic) are clearly separated.

Analysis: The concentration of the metal ion remaining in the aqueous phase is determined
using an appropriate analytical technique, such as Atomic Absorption Spectrometry (AAS) or
Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).

Calculation: The percentage of extraction is calculated using the formula: %E = [(Co - Ce) /
Co] * 100 where Co is the initial concentration of the metal in the agueous phase and Ce is
the equilibrium concentration of the metal in the aqueous phase.

Visualizing the Extraction Workflow

The following diagrams illustrate the general workflow for a single-stage metal extraction

experiment and a multi-stage separation process.
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Diagram 1: Single-Stage Metal Extraction Workflow

Click to download full resolution via product page

Caption: A flowchart of a typical single-stage solvent extraction experiment.
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Diagram 2: Logical Flow for Selective Separation

Click to download full resolution via product page

Caption: A conceptual diagram for the multi-stage separation of gold from base metals using
D2EHPA by manipulating pH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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